Cas no 174603-37-3 (3-(2-chloro-4-fluorophenyl)prop-2-enoic acid)

• Product Name: 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid
• CAS No: 174603-37-3
• Molecular Formula: C₉H₆O₂FCl
• Molecular Weight: 200.59414
• CID: 1359780
• PubChem ID: 6257297

3-(2-chloro-4-fluorophenyl)prop-2-enoic acid Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-chloro-4-fluorophenyl)-, (2E)-
• (E)-3-(2-chloro-4-fluoro-phenyl)-acrylic acid
• 2-chloro-4-fluorocinnamic acid
• 3-(2-chloro-4-fluorophenyl)acrylic acid
• 3-(2-chloro-4-fluorophenyl)prop-2-enoic acid
• (2E)-3-(2-chloro-4-fluorophenyl)-2-propenoic acid
• 3-(2-CHLORO-4-FLUOROPHENYL)-2-PROPENOIC ACID
• MFCD00236027
• SCHEMBL1167315
• AMY6370
• BS-15588
• EN300-1967414
• 3-(2-CHLORO-4-FLUORO-PHENYL)-ACRYLIC ACID
• ZGA60337
• AKOS025310213
• 174603-37-3
• (E)-3-(2-chloro-4-fluorophenyl)prop-2-enoic acid
• AKOS015889749
• CS-0128426
• EN300-1456970
• RJCWBTRMWGOREZ-DUXPYHPUSA-N
• (E)-3-(2-chloro-4-fluorophenyl)acrylicacid
• (E)-3-(2-chloro-4-fluorophenyl)acrylic acid
• (2E)-3-(2-chloro-4-fluorophenyl)prop-2-enoic acid
• SCHEMBL1167316
• 133220-86-7
• 2-Propenoic acid, 3-(2-chloro-4-fluorophenyl)-
• AS-66903

• InChIKey： RJCWBTRMWGOREZ-DUXPYHPUSA-N
• Inchi： InChI=1S/C9H6ClFO2/c10-8-5-7(11)3-1-6(8)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• SMILES： C1=CC(=C(C=C1F)Cl)C=CC(=O)O

Computed Properties

• Exact Mass: 200.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.0040353g/mol
• Heavy Atom Count: 13
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.57690
• PSA: 37.30000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids